1-(1-tert-butyl-4-hydroxy-1H-pyrazol-3-yl)ethanone
Overview
Description
1-(1-tert-butyl-4-hydroxy-1H-pyrazol-3-yl)ethanone is a chemical compound with the CAS number 1197815-66-9 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of a pyrazole ring, a tert-butyl group, and a hydroxy group . The exact structure can be determined using techniques such as NMR spectroscopy .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not specified in the retrieved information .Scientific Research Applications
Synthesis of Pyrazoles :
- A study explored the synthesis of 1-tert-butyl-3(5)-trifluoromethyl-1H-pyrazoles, which have similarities to 1-(1-tert-butyl-4-hydroxy-1H-pyrazol-3-yl)ethanone. The formation of these pyrazoles occurred with high regioselectivity under specific conditions, highlighting the importance of reaction media and conditions in the synthesis of complex pyrazole compounds (Martins et al., 2012).
Antimicrobial Activity :
- Research on related pyrazole compounds demonstrated significant antimicrobial activity against various bacteria and fungi. This indicates the potential of pyrazole derivatives, including this compound, in the development of new antimicrobial agents (Desai et al., 2017).
Fungicidal Properties :
- Novel 1,5-diaryl-1H-pyrazol-3-oxy derivatives containing oxyacetic acid or oxy(2-thioxothiazolidin-3-yl)ethanone moieties, related to the compound , exhibited moderate inhibitory activity against certain fungi. This underscores the potential fungicidal applications of pyrazole derivatives (Liu et al., 2012).
Pharmacological Activity :
- A pyrazole derivative, sharing structural features with this compound, was identified as a σ1 receptor antagonist clinical candidate for pain management. This highlights the potential of pyrazole compounds in pharmacological applications (Díaz et al., 2020).
Catalytic Applications :
- Pyrazolylphosphite- and pyrazolylphosphinite-ruthenium(ii) complexes, which could be synthesized using pyrazole derivatives like this compound, have been studied as catalysts for hydrogenation of acetophenone. This research points towards the utility of pyrazole compounds in catalysis (Amenuvor et al., 2016).
Safety and Hazards
properties
IUPAC Name |
1-(1-tert-butyl-4-hydroxypyrazol-3-yl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2O2/c1-6(12)8-7(13)5-11(10-8)9(2,3)4/h5,13H,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PRYVLCUXMUSTBM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=NN(C=C1O)C(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70694995 |
Source
|
| Record name | 1-(1-tert-Butyl-4-hydroxy-1H-pyrazol-3-yl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70694995 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1197815-66-9 |
Source
|
| Record name | 1-(1-tert-Butyl-4-hydroxy-1H-pyrazol-3-yl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70694995 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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